Cas no 1031619-88-1 (3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid)

• Product Name: 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• CAS No: 1031619-88-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 1025568
• PubChem ID: 27375767
• Update Time: 2025-10-28

3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• 3-METHYL[1,2,4]TRIAZOLO[4,3-A]PYRIDINE-6-CARBOXYLIC ACID
• DB-425086
• MFCD07376944
• KS-7683
• CS-0139091
• 3-Methyl-1,2,4-triazolo[4,3-a]pyridine-6-carboxylic acid
• 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylicacid
• G27727
• Z955123484
• EN300-60836
• SCHEMBL17232811
• AKOS005208166
• F3382-6008
• DTXSID90650755
• SY042885
• 1031619-88-1
• VU0422004-2

• MDL： MFCD07376944
• Inchi： 1S/C8H7N3O2/c1-5-9-10-7-3-2-6(8(12)13)4-11(5)7/h2-4H,1H3,(H,12,13)
• InChI Key： SHYXTVRNKAUFPL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=NN=C(C)N2C=1)=O

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.49000
• LogP: 0.73590

Additional information on 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1031619-88-1, known as 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of triazolopyridines, which are heterocyclic aromatic compounds with unique electronic properties and biological activities. The triazolo[4,3-a]pyridine core structure is a key feature of this molecule, contributing to its stability and reactivity in various chemical and biological systems.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic Acid through multi-step processes involving coupling reactions and cyclization mechanisms. The methyl group substitution at the 3-position of the triazolo ring enhances the compound's lipophilicity, making it more suitable for drug delivery systems. This modification also plays a critical role in modulating the compound's pharmacokinetic properties, such as absorption and bioavailability.

One of the most promising applications of this compound lies in its potential as a bioactive agent in medicinal chemistry. Researchers have explored its ability to inhibit key enzymes involved in metabolic pathways associated with neurodegenerative diseases. For instance, studies have shown that 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic Acid exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease progression. This finding underscores its potential as a lead compound for developing novel therapeutic agents targeting cognitive disorders.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. Field trials have demonstrated that 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic Acid can act as an effective plant growth regulator. By modulating hormone signaling pathways in plants, this compound promotes root development and enhances stress tolerance in crops under adverse environmental conditions. Such properties make it a valuable candidate for sustainable agriculture practices.

The synthesis and characterization of 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic Acid have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its molecular structure and purity. These studies highlight the importance of rigorous quality control measures in ensuring the reliability of this compound for downstream applications.

Furthermore, computational modeling approaches have been utilized to predict the pharmacokinetic profiles of this compound. Molecular docking simulations reveal that 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic Acid exhibits favorable binding affinities towards several drug targets due to its unique three-dimensional conformation and functional group distribution. These insights provide valuable guidance for optimizing its therapeutic potential through rational drug design strategies.

In conclusion, 3-Methyl-[1,2,,a]pyridine-6-carboxylic Acid represents a versatile compound with wide-ranging applications across multiple disciplines. Its distinctive chemical structure and bioactive properties make it an invaluable tool for advancing research in drug discovery and agricultural sciences. As ongoing studies continue to uncover new facets of its utility,, this compound is poised to play a pivotal role in addressing pressing challenges in human health and sustainable crop production.